Tert-butyl 4-[3-(trifluoromethyl)-[1,2,4]triazolo[3,4-f]pyridazin-6-yl]-1,4-diazepane-1-carboxylate

• IUPAC Name: tert-butyl 4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-1,4-diazepane-1-carboxylate
• InChI: InChI=1S/C16H21F3N6O2/c1-15(2,3)27-14(26)24-8-4-7-23(9-10-24)12-6-5-11-20-21-13(16(17,18)19)25(11)22-12/h5-6H,4,7-10H2,1-3H3
• InChI Key: RFMNGIKOFZXXOO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCN(CC1)C2=NN3C(=NN=C3C(F)(F)F)C=C2
• Molecular Formula: C16H21F3N6O2
• Molecular Weight: 386.37 g/mol
• CAS No.: 1166819-51-7

Description

Tert-butyl 4-[3-(trifluoromethyl)-[1,2,4]triazolo[3,4-f]pyridazin-6-yl]-1,4-diazepane-1-carboxylate is a useful research compound. Its molecular formula is C16H21F3N6O2 and its molecular weight is 386.379. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyl 1,4-diazepane-1-carboxylate (4.00 g, 20.0 mmol) was added to a mixture of diisopropylethylamine (4.11 mL, 23.7 mmol) and 6-chloro-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-f]pyridazine (4.0 g, 18.2 mmol) in ethanol (80 mL). The mixture was heated under reflux for 6 hours and then allowed to cool to ambient temperature to give a precipitate. The precipitate was collected by filtration, washed with ethanol, and dried under vacuum to afford tert-butyl 4-[3-(trifluoromethyl)-[1,2,4]triazolo[3,4-f]pyridazin-6-yl]-1,4-diazepane-1-carboxylate (5.94 g, 85.4%) as a white solid. 1H NMR (300.132 MHz, DMSO) δ 1.15 (9H, d), 1.72-1.93 (2H, m), 3.27-3.39 (2H, m), 3.50-3.63 (2H, m), 3.66-3.75 (2H, m), 3.83 (2H, t), 7.46-7.56 (1H, m), 8.19-8.31 (1H, m); apparently as a mixture of rotamers; m/z 387 (M+H)+.